5-fluoro-N-(2-hydroxy-2-(4-(methylthio)phenyl)ethyl)-2-methoxybenzenesulfonamide

• IUPAC Name: 5-fluoro-N-[2-hydroxy-2-(4-methylsulfanylphenyl)ethyl]-2-methoxybenzenesulfonamide
• InChI: InChI=1S/C16H18FNO4S2/c1-22-15-8-5-12(17)9-16(15)24(20,21)18-10-14(19)11-3-6-13(23-2)7-4-11/h3-9,14,18-19H,10H2,1-2H3
• InChI Key: USWLHKDOZWVCHH-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)F)S(=O)(=O)NCC(C2=CC=C(C=C2)SC)O
• Molecular Formula: C16H18FNO4S2
• Molecular Weight: 371.5 g/mol
• CAS No.: 1448052-09-2

Description

5-fluoro-N-(2-hydroxy-2-(4-(methylthio)phenyl)ethyl)-2-methoxybenzenesulfonamide is a useful research compound. Its molecular formula is C16H18FNO4S2 and its molecular weight is 371.44. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Occurrence, Fate, and Behavior of Parabens in Aquatic Environments

This review focuses on parabens, which, like fluorinated compounds, are widely used in pharmaceuticals and consumer products. It discusses their presence in aquatic environments, fate, and behavior, highlighting the need for further studies on their derivatives and potential environmental impact (Haman et al., 2015).

A Practical Synthesis of 2-Fluoro-4-bromobiphenyl

This paper describes a practical synthesis method for 2-Fluoro-4-bromobiphenyl, a key intermediate for manufacturing certain pharmaceuticals. It highlights the challenges and solutions in synthesizing fluorinated compounds, which could be relevant to the synthesis of complex molecules like the one (Qiu et al., 2009).

Conversion of Plant Biomass to Furan Derivatives

This review elaborates on the conversion of plant biomass into valuable chemicals, including furan derivatives, which are crucial in sustainable chemistry. The connection to fluorinated compounds could lie in the shared interest in developing environmentally friendly and sustainable chemical processes (Chernyshev et al., 2017).

Fluoroalkylation Reactions in Aqueous Media

This review discusses the development of fluoroalkylation reactions, emphasizing environmental concerns and the need for mild, efficient methods to incorporate fluorinated groups into target molecules. It underscores the relevance of such methodologies in the synthesis of fluorinated compounds for pharmaceutical and material science applications (Song et al., 2018).